Cas no 862647-93-6 (7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid)

• Product Name: 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid
• CAS No: 862647-93-6
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03422175
• CID: 3111447
• PubChem ID: 4711663
• Update Time: 2025-06-08

7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid
• BBL037508
• MFCD03422175
• AKOS005170928
• SB72268
• 862647-93-6
• VS-14221
• 7-chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylicacid
• 7-Chloro-3,8-dimethyl-2-phenyl-4-quinolinecarboxylic acid
• DTXSID101198033
• STK502356
• H21099
• ALBB-000736

• MDL： MFCD03422175
• Inchi： 1S/C18H14ClNO2/c1-10-14(19)9-8-13-15(18(21)22)11(2)16(20-17(10)13)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,21,22)
• InChI Key： ASDAJYBCQKUNCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C(C)=C(C3C=CC=CC=3)N=C2C=1C

Computed Properties

• Exact Mass: 311.0713064Da
• Monoisotopic Mass: 311.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid

7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid (CAS No. 862647-93-6): A Comprehensive Overview

7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid, identified by its CAS number 862647-93-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities. The compound belongs to the quinoline family, a class of nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties.

The structural framework of 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid consists of a quinoline core substituted with a chlorine atom at the 7-position, methyl groups at the 3- and 8-positions, and a phenyl group at the 2-position. The carboxylic acid functionality at the 4-position further enhances its reactivity and potential utility in synthetic chemistry. This unique arrangement of substituents contributes to the compound's distinct chemical and biological properties, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in quinoline derivatives due to their diverse biological activities. Quinolines and their analogs have shown promise in various therapeutic areas, including antimicrobial, antimalarial, anticancer, and anti-inflammatory applications. The presence of multiple substituents in 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid suggests potential interactions with biological targets that could lead to novel pharmacological effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the quinoline core with the specific substitution pattern provides a rich chemical space for exploration. Researchers have been particularly interested in how these structural features influence biological activity. For instance, the chlorine atom can serve as a point of interaction with enzymes or receptors, while the methyl and phenyl groups can modulate solubility and binding affinity.

Recent studies have begun to unravel the pharmacological potential of 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. Specifically, preliminary data suggest that it may interfere with pathways involved in cancer cell proliferation and inflammation. These findings are particularly exciting as they highlight the compound's potential as a therapeutic agent.

The synthesis of 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves key reactions such as Friedel-Crafts alkylation, chlorination, and carboxylation. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before, opening up new avenues for drug discovery.

The pharmacokinetic properties of 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies indicate that this compound may exhibit favorable pharmacokinetic profiles, although further investigation is needed to confirm these findings.

In conclusion, 7-Chloro-3,8-dimethyl-2-phenylquinoline-4-carboxylic acid (CAS No. 862647-93-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further study. As research in this area continues to advance, we can expect more insights into its therapeutic applications and synthetic possibilities.